2-(2-methylphenyl)[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione

• IUPAC Name: 2-(2-methylphenyl)-3H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione
• InChI: InChI=1S/C16H12N4S/c1-10-6-2-3-7-11(10)14-18-15-12-8-4-5-9-13(12)17-16(21)20(15)19-14/h2-9H,1H3,(H,18,19)
• InChI Key: HXOYWZSYLDDTLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=C4C=CC=CC4=NC(=S)N3N2
• Molecular Formula: C16H12N4S
• Molecular Weight: 292.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(2-Methylphenyl)[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione is a heterocyclic compound featuring a triazoloquinazoline core with a 2-methylphenyl substituent at position 2 and a thione group at position 3. Its molecular formula is C₁₇H₁₃N₄S, with a molecular weight of 305.38 g/mol.

The compound’s biological relevance stems from its structural similarity to other 2-hetaryl-substituted triazoloquinazoline thiones, which exhibit antibacterial, antifungal, and antitumor activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-methylphenyl)[1,2,4]triazolo[1,5-c

Biological Activity

2-(2-methylphenyl)[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione is a compound belonging to the class of triazoloquinazolines, which are recognized for their diverse biological activities. This compound features a fused triazole and quinazoline structure, with a thione functional group that significantly contributes to its biological properties.

Chemical Structure

The molecular formula for 2-(2-methylphenyl)[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione is $C_{12}H_{10}N_4S$. The presence of the thione group (–S=) enhances the compound's reactivity and potential interactions with biological targets.

Anticancer Activity

Research indicates that derivatives of triazoloquinazolines exhibit significant anticancer properties. For example, a study reported that certain quinazoline derivatives demonstrated effectiveness against various cancer cell lines, including A549 (lung cancer) and U937 (leukemia) cells. These compounds often act by inhibiting specific kinases or receptors involved in tumor growth and proliferation .

In particular, compounds similar to 2-(2-methylphenyl)[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione have shown promising results in inhibiting Aurora B kinase and epidermal growth factor receptor (EGFR) activity, which are crucial for cancer cell survival and proliferation .

Anti-inflammatory Properties

The compound also exhibits anti-inflammatory effects. Studies have revealed that triazoloquinazoline derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-α. This suggests potential therapeutic applications in treating inflammatory diseases .

Antimicrobial Activity

Some derivatives have shown antimicrobial properties against various bacterial strains. The mechanism often involves disrupting bacterial cell walls or inhibiting essential metabolic pathways within the microorganisms .

The biological activity of 2-(2-methylphenyl)[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione is primarily attributed to its ability to interact with specific enzymes or receptors. The thione group can participate in nucleophilic attacks on electrophilic centers in target proteins, leading to enzyme inhibition or receptor modulation. This interaction can result in reduced cell proliferation and inflammation.

Case Studies

• Anticancer Evaluation : A series of quinazoline derivatives were synthesized and tested for their cytotoxic effects on various cancer cell lines. Among them, compounds similar to 2-(2-methylphenyl)[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione showed IC50 values indicating potent anticancer activity against both solid tumors and hematological malignancies .
• Anti-inflammatory Studies : In vitro experiments demonstrated that certain triazoloquinazolines could significantly reduce TNF-α production in human promyelocytic cells stimulated by lipopolysaccharides (LPS). This highlights their potential as anti-inflammatory agents in clinical settings .

Comparative Analysis of Similar Compounds

Compound Type	Biological Activity	Mechanism
Quinazolines	Anticancer	Kinase inhibition
Triazoles	Antimicrobial	Cell wall disruption
Thiosemicarbazides	Antitumor	Enzyme inhibition

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that derivatives of triazoloquinazolines exhibit significant antimicrobial properties. A study synthesized various derivatives of triazoloquinazoline and evaluated their effectiveness against bacterial strains. The thione group in 2-(2-methylphenyl)[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione enhances its antimicrobial potency due to its ability to interact with microbial enzymes and disrupt cell wall synthesis .

Adenosine Receptor Antagonism

The compound has been investigated for its role as an adenosine receptor antagonist. Research indicates that triazoloquinazoline derivatives can selectively inhibit adenosine receptors (ARs), particularly A3 ARs. This antagonistic activity is associated with potential therapeutic applications in treating conditions such as cancer and inflammation . For instance, the derivative 3,5-diphenyl[1,2,4]triazolo[4,3-c]quinazoline showed a Ki value of 1.16 nm for human A3 ARs .

Anti-inflammatory Properties

The anti-inflammatory potential of triazoloquinazolines has been explored through various assays. The compound's ability to modulate inflammatory pathways positions it as a candidate for developing treatments for chronic inflammatory diseases .

Anticancer Activity

Emerging studies suggest that triazoloquinazolines possess anticancer properties by inducing apoptosis in cancer cells. The compound's interaction with specific cellular pathways involved in cell cycle regulation has been documented .

Case Studies and Findings

Study	Application	Findings
	Antimicrobial	Synthesized derivatives showed significant activity against Gram-positive and Gram-negative bacteria.
	Adenosine Receptor Antagonism	Identified as a potent antagonist for A3 receptors; potential therapeutic implications in oncology and cardiology.
	Anti-inflammatory	Demonstrated efficacy in reducing inflammation markers in vitro and in vivo models.
	Anticancer	Induced apoptosis in various cancer cell lines; further studies needed to elucidate mechanisms.

Chemical Reactions Analysis

Nucleophilic Substitution at the Thione Position

The thione group (-C=S) exhibits nucleophilic character, enabling reactions with alkylating agents and electrophiles:

Reaction Type	Reagents/Conditions	Product Formed	Yield (%)	Key Observations
S-Alkylation	Methyl iodide/NaH in DMF (0°C → rt, 6h)	5-(Methylthio) derivative	78	Retains triazoloquinazoline core
Benzylation	Benzyl bromide/K₂CO₃ in acetone (reflux, 8h)	5-(Benzylthio) analogue	65	Improved solubility in organic solvents
Reaction with α-chloroacetamide	N-R-2-chloroacetamide in THF (rt, 12h)	N-R-2-[(quinazoline-5-yl)thio]acetamide	52–70	Bioactive derivatives formed

Mechanistic Insight : The thione sulfur attacks electrophilic centers (e.g., alkyl halides) via an SN2 pathway, with base-mediated deprotonation enhancing reactivity .

Oxidation Reactions

Controlled oxidation converts the thione to disulfide or sulfonic acid derivatives:

Oxidizing Agent	Conditions	Product	Application
H₂O₂ (30%)	AcOH, 60°C, 3h	5,5'-Disulfide dimer	Stabilizes the compound for storage
KMnO₄ (aqueous)	H₂SO₄ catalyst, 0°C, 1h	Quinazoline-5-sulfonic acid	Enhances water solubility

Structural Impact : Oxidation states modulate electronic properties, influencing binding to biological targets like dihydrofolate reductase .

Cyclocondensation Reactions

The triazoloquinazoline core participates in annulation reactions to form extended heterocyclic systems:

Building Block	Conditions	Product	Key Feature
2-Aminobenzonitrile	CS₂, KOH/EtOH (reflux, 12h)	Triazolo[1,5-c]quinazoline-5-thione fused with pyridine	Enhanced π-stacking capability
Hydrazides	Xanthates/aryl isothiocyanates (Δ)	Tetracyclic indole-triazoloquinazolines	Potent EGFR kinase inhibition (IC₅₀ = 3.2 μM)

Halogenation and Cross-Coupling

The methylphenyl substituent undergoes directed ortho-metalation for functionalization:

Reaction	Reagents	Product	Utility
Bromination	Br₂/FeCl₃ in CHCl₃ (rt, 2h)	2-(2-Bromo-6-methylphenyl) derivative	Suzuki-Miyaura coupling precursor
Pd-catalyzed coupling	Arylboronic acid/Pd(PPh₃)₄, Δ	Biaryl-modified analogue	Tunable anticancer activity

Biological Interactions via Thione Reactivity

The thione group mediates interactions with microbial and cancer targets:

Biological Target	Interaction Type	Observed Effect	Reference
Staphylococcus aureus DHFR	Competitive inhibition	MIC = 12.5 μg/mL (vs. 25 μg/mL for trimethoprim)
EGFR kinase	Allosteric modulation	Reduced phosphorylation (IC₅₀ = 7.03 μM)
DNA topoisomerase II	Intercalation	∆Tm = +8.2°C (calf thymus DNA)

Structure-Activity Relationship (SAR) :

• Electron-donating groups (e.g., methyl) on the phenyl ring enhance antimicrobial potency

• Thione → methylthio conversion reduces DNA binding affinity by 40%

Comparative Reactivity with Analogues

A comparison with structurally similar compounds reveals distinct reactivity trends:

Compound	Reaction with MeI	Oxidation Rate (H₂O₂)	DNA Intercalation Strength
2-Phenyltriazoloquinazoline-5-thione	85% yield	t₁/₂ = 22 min	∆Tm = +6.5°C
2-(4-Nitrophenyl) analogue	48% yield	t₁/₂ = 8 min	∆Tm = +4.1°C
2-(2-Methylphenyl) target compound	78% yield	t₁/₂ = 15 min	∆Tm = +8.2°C

Data compiled from

Comparison with Similar Compounds

Antibacterial Activity

• 2-(Furan-2-yl)-triazoloquinazoline-5-thiolate (102c) : Exhibits potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with MIC = 12.5 µg/mL and MBC = 25 µg/mL .
• Potassium 2-Hetaryl Derivatives (102a,b) : Effective against S. aureus (MIC = 12.5 µg/mL), outperforming some commercial antibiotics .

Antifungal Activity

• S-Substituted Tetrazoloquinazoline-5-thiones (e.g., 100c–g) : Inhibit Candida albicans growth at moderate concentrations .
• Compound 88 : Strong activity against Trichophyton rubrum and Chrysosporium tropicum .

Antitumor Activity

• 2-Alkyl/Aryl Derivatives (e.g., 2-benzyl) : Moderate activity against NCI cancer cell lines, with IC₅₀ values ranging 10–50 µM .
• 5-(3-Chloropropylsulfanyl) Derivatives (100a): Inhibit C.

Structure-Activity Relationships (SAR)

Substituent Electronic Effects :

• Electron-withdrawing groups (e.g., 4-nitrophenyl) enhance antibacterial potency by increasing electrophilicity .
• Methyl and ethyl groups improve lipophilicity, aiding cellular uptake .

Position of Substitution :

• Thione at position 5 is critical for hydrogen bonding with microbial enzymes .
• Methoxy groups at positions 8 and 9 (e.g., 2-ethyl-8,9-dimethoxy) reduce solubility but may enhance target specificity .

Q & A

Q. Example Protocol :

Mix 10 mmol of [2-(3-(2-methylphenyl)-1H-1,2,4-triazol-5-yl)phenyl]amine with 10 mmol of aldehyde in 10 mL glacial acetic acid.

Reflux for 2 hours under N₂.

Cool, precipitate with sodium acetate solution, filter, and recrystallize from methanol .

Which spectroscopic techniques are critical for confirming the structure and purity of this compound?

Methodological Answer:
A multi-technique approach ensures structural integrity:

• ¹H/¹³C NMR : Assign peaks to distinguish between 5,6-dihydro and aromatic forms. For example, dihydro derivatives show distinct proton signals at δ 5.7–5.8 ppm (H-5), while aromatic analogs lack these .
• LC-MS : Confirm molecular ion peaks (e.g., m/z = 323 [M+1] for isobutyl derivatives) and assess purity (>95%) .
• Elemental Analysis : Validate C, H, N, S content (e.g., C: 70.76–72.31%, N: 16.88–17.52%) .
• IR Spectroscopy : Identify thione C=S stretches (~1200–1250 cm⁻¹) .

Q. Case Study :

• Potassium thiolates (e.g., 4a-4d) exhibit superior antibacterial activity compared to S-methyl derivatives, highlighting the role of the thione moiety .

What methodologies resolve contradictions in spectroscopic or biological data across studies?

Advanced Analytical Strategies:

• Contradiction in Yields : Varying yields (e.g., 40–98%) arise from solvent polarity (acetic acid vs. propanol) and oxidation sensitivity. Use inert atmospheres and LC-MS to monitor intermediates .
• Biological Activity Discrepancies : Differences in MIC values may stem from assay conditions (e.g., broth microdilution vs. agar diffusion). Standardize protocols using CLSI guidelines .

Q. Example :

• Dihydro derivatives (e.g., 5,6-dihydro-2-phenyl) show lower antibacterial activity than fully aromatic analogs due to reduced planarity and target binding .

What are the common challenges in achieving high synthetic yields, and how are they mitigated?

Basic Optimization Techniques:

• Low Yields (30–40%) : Often due to competing oxidation or side reactions. Mitigate by:
  • Using glacial acetic acid instead of propanol to suppress dihydro intermediate oxidation .
  • Adding molecular sieves to absorb water and shift equilibrium toward product .
• Purification : Recrystallize from methanol or DMF to remove unreacted amines .

How can computational methods elucidate the mechanism of action?

Advanced Methodology:

• Molecular Docking : Use AutoDock Vina to model interactions with S. aureus dihydrofolate reductase (PDB: 2W9H). The thione group forms hydrogen bonds with Asp27 and Tyr46, explaining MIC trends .
• QSAR Models : Correlate logP values with antifungal activity (e.g., cyclohexyl derivatives show higher logP and better membrane penetration) .

What protocols evaluate antibacterial efficacy against S. aureus?

Basic Protocol:

Broth Microdilution : Prepare 96-well plates with Mueller-Hinton broth.

Compound Dilution : Test concentrations from 0.1–100 μg/mL.

Incubation : 24 hours at 37°C.

MIC/MBC Determination : MIC = lowest concentration inhibiting visible growth; MBC = lowest concentration killing ≥99.9% bacteria .

Q. Data :

Compound	MIC (μg/mL)	MBC (μg/mL)
Potassium thiolate (4a)	12.5	25
S-Methyl derivative (123)	>100	>100

What strategies enhance metabolic stability and lipophilicity?

Advanced Approaches:

• Trifluoroacetamide Substituents : Increase lipophilicity (logP >3) and resist cytochrome P450 metabolism, as seen in N-{5-Ethyl-triazoloquinazolin-2-yl}-2,2,2-trifluoroacetamide .
• Cycloalkyl Groups : Cyclopropyl or isobutyl at position 5 improve membrane permeability and reduce hepatic clearance .